Cas no 2551116-99-3 (4-bromo-6-fluoro-2,3-dihydropyridazin-3-one)

• Product Name: 4-bromo-6-fluoro-2,3-dihydropyridazin-3-one
• CAS No: 2551116-99-3
• MF: C₄H₂BrFN₂O
• MW: 192.973883152008
• MDL: MFCD32874621
• CID: 5671133
• PubChem ID: 154814218
• Update Time: 2025-10-30

4-bromo-6-fluoro-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-1H-pyridazin-6-one
• 2551116-99-3
• AT24745
• 4-BROMO-6-FLUOROPYRIDAZIN-3(2H)-ONE
• EN300-27082113
• 4-bromo-6-fluoro-2,3-dihydropyridazin-3-one
• 4-Bromo-6-fluoro-3(2H)-pyridazinone

• MDL： MFCD32874621
• Inchi： 1S/C4H2BrFN2O/c5-2-1-3(6)7-8-4(2)9/h1H,(H,8,9)
• InChI Key： NEPJCZXSFQGABA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NNC1=O)F

Computed Properties

• Exact Mass: 191.93345g/mol
• Monoisotopic Mass: 191.93345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 2.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.88±0.60(Predicted)

Additional information on 4-bromo-6-fluoro-2,3-dihydropyridazin-3-one

Introduction to 4-Bromo-6-Fluoro-2,3-Dihydropyridazin-3-One (CAS No. 2551116-99-3)

4-Bromo-6-fluoro-2,3-dihydropyridazin-3-one (CAS No. 2551116-99-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of bromine and fluorine substituents on the pyridazine ring imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The synthesis of 4-bromo-6-fluoro-2,3-dihydropyridazin-3-one involves a series of well-defined chemical reactions, including the formation of the pyridazine ring and the introduction of bromine and fluorine substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its broader application in pharmaceutical research.

In terms of its chemical properties, 4-bromo-6-fluoro-2,3-dihydropyridazin-3-one exhibits high stability under a variety of conditions, making it suitable for long-term storage and use in laboratory settings. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) allows for easy handling and formulation in various experimental protocols.

The biological activity of 4-bromo-6-fluoro-2,3-dihydropyridazin-3-one has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, which are implicated in various disease pathways. For instance, it has been reported to exhibit selective inhibition of kinases involved in cancer progression, making it a promising lead compound for the development of targeted cancer therapies.

Moreover, studies have demonstrated that 4-bromo-6-fluoro-2,3-dihydropyridazin-3-one can modulate signaling pathways associated with inflammation and neurodegeneration. Its ability to interfere with these pathways suggests potential applications in the treatment of inflammatory diseases and neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In preclinical studies, 4-bromo-6-fluoro-2,3-dihydropyridazin-3-one has shown favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are crucial for its potential translation into clinical settings. Ongoing research is focused on optimizing its pharmacological profile through structural modifications and formulation strategies to enhance its therapeutic efficacy.

The safety profile of 4-bromo-6-fluoro-2,3-dihydropyridazin-3-one has been evaluated in various animal models. Results from these studies indicate that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 4-bromo-6-fluoro-2,3-dihydropyridazin-3-one (CAS No. 2551116-99-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Continued research efforts will likely uncover new insights into its mechanisms of action and further enhance its therapeutic potential.